![molecular formula C17H17N3O3S B4019450 3-methyl-2-(4-nitrophenyl)-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one](/img/structure/B4019450.png)
3-methyl-2-(4-nitrophenyl)-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one
Description
Synthesis Analysis
The synthesis of derivatives closely related to the target compound involves multiple steps, including the aza-Wittig reaction as a key step for constructing the core pyrimidinone structure. For instance, the synthesis of 2-substituted 3-aryl-8,9,10,11-tetrahydro-5-methyl[1]benzothieno[3′,2′ : 5,6]pyrido[4,3-d]pyrimidin-4(3H)-ones has been reported using this method, highlighting the versatility and complexity of synthesizing such compounds (Liu et al., 2006).
Molecular Structure Analysis
The molecular structure of related compounds has been extensively analyzed through X-ray diffraction studies. These analyses reveal the crystalline structures, providing insights into the molecular conformation, hydrogen bonding patterns, and overall molecular geometry. For example, the structure of benzylation and nitrosation products of pyrimidin-6(1H)-one derivatives has been determined, offering a glimpse into the structural aspects of similar compounds (Glidewell et al., 2003).
Chemical Reactions and Properties
The chemical reactions involving the target compound and its derivatives are complex, involving various functional groups that can undergo numerous chemical transformations. The nitration, bromination, and other electrophilic substitution reactions are common, demonstrating the reactivity of the thienopyrimidinone core. Studies have explored these reactions, showing how substituents influence the reactivity and the outcomes of these processes (Rault et al., 1980).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting points, and crystalline forms, are influenced by their molecular structure. The presence of different functional groups and the overall molecular architecture affect these properties significantly. While specific data on the target compound may not be readily available, the study of related molecules provides valuable insights into how structural variations impact physical properties.
Chemical Properties Analysis
The chemical properties, including acidity, basicity, and reactivity towards various reagents, are crucial for understanding the behavior of these compounds in different environments. The electronic structure, as analyzed through quantum chemical studies, plays a significant role in determining these properties. For example, the electronic structure and reactivity of substituted thieno[2,3-d]pyrimidin-4-ones have been explored to understand their behavior in chemical reactions (Mamarahmonov et al., 2014).
properties
IUPAC Name |
3-methyl-2-(4-nitrophenyl)-1,2,5,6,7,8-hexahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S/c1-19-15(10-6-8-11(9-7-10)20(22)23)18-16-14(17(19)21)12-4-2-3-5-13(12)24-16/h6-9,15,18H,2-5H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GICPPULCPKRWOB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(NC2=C(C1=O)C3=C(S2)CCCC3)C4=CC=C(C=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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